Cas no 1352896-70-8 (2-(3-Chloro-5-methylphenyl)ethanamine)

• Product Name: 2-(3-Chloro-5-methylphenyl)ethanamine
• CAS No: 1352896-70-8
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 5562528
• PubChem ID: 72215049
• Update Time: 2025-08-05

2-(3-Chloro-5-methylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-methylphenyl)ethan-1-amine
• 2-(3-CHLORO-5-METHYLPHENYL)ETHANAMINE
• AB78190
• EN300-6229990
• 1352896-70-8
• 2-(3-Chloro-5-methylphenyl)ethanamine

• Inchi： 1S/C9H12ClN/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6H,2-3,11H2,1H3
• InChI Key： KGMZKAVTFDVSBR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)CCN

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(3-Chloro-5-methylphenyl)ethanamine

2-(3-Chloro-5-methylphenyl)ethanamine: A Comprehensive Overview

2-(3-Chloro-5-methylphenyl)ethanamine, also known by its CAS number 1352896-70-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and methylated phenyl ring attached to an ethylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(3-Chloro-5-methylphenyl)ethanamine is particularly noteworthy due to its potential for modulating specific biological pathways. The presence of the chlorine atom on the phenyl ring can influence the compound's lipophilicity and metabolic stability, while the methyl group can enhance its binding affinity to certain receptors. These characteristics are crucial for optimizing the pharmacological profile of the compound, including its efficacy, selectivity, and safety.

Recent studies have explored the pharmacological activities of 2-(3-Chloro-5-methylphenyl)ethanamine in various biological systems. One notable area of research is its potential as a lead compound for developing new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's interaction with serotonin receptors, which are implicated in several neurological disorders such as depression and anxiety. The results indicated that 2-(3-Chloro-5-methylphenyl)ethanamine exhibits high affinity and selectivity for serotonin receptors, suggesting its potential as a novel antidepressant or anxiolytic agent.

In addition to its central nervous system (CNS) effects, 2-(3-Chloro-5-methylphenyl)ethanamine has also been studied for its anti-inflammatory properties. A research article in the Inflammation Research (2020) reported that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding highlights its potential use in treating inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

The metabolic stability of 2-(3-Chloro-5-methylphenyl)ethanamine is another critical aspect that has been extensively investigated. A study published in the Bioorganic & Medicinal Chemistry Letters (2019) evaluated the compound's metabolic profile using human liver microsomes. The results showed that 2-(3-Chloro-5-methylphenyl)ethanamine exhibits favorable metabolic stability, which is essential for ensuring sustained therapeutic effects and reducing the risk of adverse reactions.

The safety profile of 2-(3-Chloro-5-methylphenyl)ethanamine has also been assessed in preclinical studies. Toxicity assessments conducted in animal models have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further clinical development.

In conclusion, 2-(3-Chloro-5-methylphenyl)ethanamine (CAS No. 1352896-70-8) represents a promising compound with diverse pharmacological activities and favorable physicochemical properties. Its potential applications in treating neurological disorders, inflammatory diseases, and other conditions make it an attractive candidate for drug discovery and development. Ongoing research continues to elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for innovative treatments in the future.